![molecular formula C23H22N2 B4292438 2'-allyl-6,6'-dimethyl-1',2'-dihydro-2,3'-biquinoline](/img/structure/B4292438.png)
2'-allyl-6,6'-dimethyl-1',2'-dihydro-2,3'-biquinoline
Overview
Description
2'-allyl-6,6'-dimethyl-1',2'-dihydro-2,3'-biquinoline is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as ADBQ, and it belongs to the class of quinoline derivatives.
Mechanism of Action
The mechanism of action of ADBQ is not fully understood, but it is believed to involve the inhibition of oxidative stress and the modulation of various signaling pathways in the body. ADBQ has been shown to interact with various enzymes and proteins in the body, including cyclooxygenase-2 (COX-2), nuclear factor-kappa B (NF-κB), and mitogen-activated protein kinase (MAPK).
Biochemical and Physiological Effects:
Studies have shown that ADBQ has various biochemical and physiological effects, including anti-inflammatory, antioxidant, and anti-cancer properties. ADBQ has been shown to inhibit the production of pro-inflammatory cytokines and free radicals, which can damage cells and contribute to the development of various diseases.
Advantages and Limitations for Lab Experiments
ADBQ has several advantages for lab experiments, including its ease of synthesis and its ability to be modified to create derivatives with different properties. However, one limitation of ADBQ is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the study of ADBQ, including the development of new derivatives with improved properties, the investigation of its potential use in drug delivery systems, and the exploration of its applications in materials science. Additionally, further research is needed to fully understand the mechanism of action of ADBQ and its potential applications in the treatment of various diseases.
Scientific Research Applications
ADBQ has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, ADBQ has been shown to exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases, including cancer, Alzheimer's, and Parkinson's disease.
Properties
IUPAC Name |
6-methyl-2-(6-methyl-2-prop-2-enyl-1,2-dihydroquinolin-3-yl)quinoline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2/c1-4-5-22-19(14-18-13-16(3)7-10-21(18)25-22)23-11-8-17-12-15(2)6-9-20(17)24-23/h4,6-14,22,25H,1,5H2,2-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUAXKEDDBCMELJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(C=C2)C3=CC4=C(C=CC(=C4)C)NC3CC=C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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